Cas no 1256835-26-3 (2,4-Dichloro-6-(chloromethyl)pyridine)

• Product Name: 2,4-Dichloro-6-(chloromethyl)pyridine
• CAS No: 1256835-26-3
• MF: C₆H₄Cl₃N
• MW: 196.461658477783
• MDL: MFCD18254244
• CID: 4925876
• PubChem ID: 72213892
• Update Time: 2025-06-13

2,4-Dichloro-6-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-DICHLORO-6-(CHLOROMETHYL)PYRIDINE
• 2-Chloromethyl-4,6-dichloropyridine
• AB74558
• 2,4-Dichloro-6-(chloromethyl)pyridine

• MDL： MFCD18254244
• Inchi： 1S/C6H4Cl3N/c7-3-5-1-4(8)2-6(9)10-5/h1-2H,3H2
• InChI Key： OZAOBKLEVCLUMH-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,4-Dichloro-6-(chloromethyl)pyridine

Introduction to 2,4-Dichloro-6-(chloromethyl)pyridine (CAS No. 1256835-26-3) in Modern Chemical and Pharmaceutical Research

2,4-Dichloro-6-(chloromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1256835-26-3, is a significant intermediate compound in the realm of organic synthesis and pharmaceutical development. This heterocyclic aromatic compound features a pyridine core substituted with two chlorine atoms at the 2- and 4-positions, and a chloromethyl group at the 6-position. The unique structural arrangement of this molecule imparts distinct reactivity, making it a valuable precursor in the synthesis of various biologically active molecules.

The utility of 2,4-Dichloro-6-(chloromethyl)pyridine stems from its ability to undergo diverse chemical transformations, including nucleophilic substitution, condensation reactions, and functional group interconversions. These properties have positioned it as a key building block in the construction of complex chemical entities, particularly in medicinal chemistry. Recent advancements in synthetic methodologies have further highlighted its importance, enabling more efficient and scalable preparations of derivatives with tailored biological activities.

In the context of pharmaceutical research, 2,4-Dichloro-6-(chloromethyl)pyridine has been explored as a precursor for compounds targeting various therapeutic areas. For instance, its structural motif is reminiscent of several known pharmacophores that interact with biological targets such as enzymes and receptors. Researchers have leveraged its reactivity to develop novel scaffolds for drug discovery programs aimed at addressing unmet medical needs. The introduction of chlorine atoms enhances electrophilicity, facilitating further functionalization, while the chloromethyl group serves as a versatile handle for linking other molecular fragments.

One notable application of 2,4-Dichloro-6-(chloromethyl)pyridine is in the synthesis of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. By modifying the pyridine core or appending specific substituents derived from this intermediate, chemists can fine-tune binding interactions with target kinases. Studies have demonstrated that derivatives of this compound exhibit inhibitory effects on several kinases, suggesting potential therapeutic applications. The precise positioning of chlorine atoms allows for selective interactions with protein residues, optimizing drug-like properties such as solubility and metabolic stability.

The role of 2,4-Dichloro-6-(chloromethyl)pyridine extends beyond kinase inhibitors; it has also been utilized in the development of antimicrobial agents. The pyridine scaffold is a common feature in many antibiotics and antifungals due to its ability to mimic natural heterocyclic compounds found in microorganisms. Researchers have synthesized analogs of this compound that demonstrate activity against resistant bacterial strains by interfering with essential metabolic pathways. The chloromethyl group enables further derivatization into thiazole or thiourea derivatives known to possess broad-spectrum antimicrobial properties.

Recent innovations in green chemistry have prompted investigations into sustainable synthetic routes for 2,4-Dichloro-6-(chloromethyl)pyridine. Catalytic processes that minimize waste and energy consumption are being explored to enhance industrial viability. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce new functional groups efficiently. Such methodologies align with global efforts to promote environmentally benign chemical practices while maintaining high yields and purity standards.

The versatility of 2,4-Dichloro-6-(chloromethyl)pyridine also makes it valuable in materials science applications beyond pharmaceuticals. Its ability to form coordination complexes with metals has been exploited in catalysis and sensing technologies. By incorporating metal ions into its framework, scientists can develop novel materials with enhanced electronic or luminescent properties. These applications underscore the broad utility of heterocyclic compounds like this one in interdisciplinary research.

Looking ahead, the future prospects for 2,4-Dichloro-6-(chloromethyl)pyridine are promising as computational chemistry advances enable more predictive modeling of molecular interactions. Virtual screening techniques combined with experimental validation promise to accelerate the discovery of new derivatives with improved pharmacological profiles. Collaborative efforts between academia and industry will be essential to translate laboratory findings into clinical candidates efficiently.

In summary,2,4-Dichloro-6-(chloromethyl)pyridine (CAS No. 1256835-26-3) remains a cornerstone compound in synthetic chemistry due to its structural adaptability and functional diversity. Its contributions to drug discovery span multiple therapeutic domains, driven by ongoing research into novel synthetic strategies and biological applications. As scientific understanding evolves，this compound will undoubtedly continue to play a pivotal role in advancing chemical innovation across disciplines.